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Compound of Interest

Compound Name: 2-Tert-butyl-4-methyl-6-nitrophenol

Cat. No.: B3056321

An In-depth Technical Guide to 2-Tert-butyl-4-
methyl-6-nitrophenol

This technical guide provides a comprehensive overview of the chemical properties of 2-Tert-
butyl-4-methyl-6-nitrophenol, including its Chemical Abstracts Service (CAS) number and
molecular weight. Due to the limited availability of detailed experimental data for this specific
compound in publicly accessible literature, this document also presents relevant information on
the synthesis and biological activities of structurally similar nitrophenols to provide a contextual
understanding for researchers, scientists, and drug development professionals.

Core Physicochemical Properties

The fundamental identifiers and properties of 2-Tert-butyl-4-methyl-6-nitrophenol are
summarized below.
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Property Value Reference
CAS Number 70444-48-3 [1][2]
Molecular Formula C11H15NO3 [1]
Molecular Weight 209.24 g/mol [1]
2-(tert-butyl)-4-methyl-6-
IUPAC Name _( ¥ Y
nitrophenol
Phenoal, 2-(1,1-
dimethylethyl)-4-methyl-6-
Synonyms [1]

nitro-; 2-Nitro-4-methyl-6-tert-
butylphenol

Synthesis Methodologies for Related Nitrophenols

While a specific, detailed experimental protocol for the synthesis of 2-Tert-butyl-4-methyl-6-
nitrophenol is not readily available in the reviewed literature, the synthesis of substituted
nitrophenols is a well-established area of organic chemistry. The primary route to such
compounds is through the electrophilic nitration of the corresponding phenol.

A general approach for the synthesis of a compound like 2-Tert-butyl-4-methyl-6-nitrophenol
would likely involve the nitration of 2-tert-butyl-4-methylphenol. The choice of nitrating agent
and reaction conditions is crucial to control the regioselectivity and minimize the formation of
byproducts. Common nitrating agents for phenols include nitric acid, often in the presence of a
solvent or a catalyst.

For instance, a patented method for the preparation of 4-nitro-2,6-dialkyl phenols involves the
use of 30 to 70 percent nitric acid in an inert liquid hydrocarbon solvent at a temperature
between 0 and 40°C. Another approach describes the use of tert-butyl nitrite as a safe and
chemoselective nitrating agent for phenols, which preferentially yields mononitro derivatives.

It is important to note that the steric hindrance from the tert-butyl group and the directing effects
of the hydroxyl and methyl groups on the phenol ring will influence the position of nitration.
Careful optimization of the reaction conditions would be necessary to achieve the desired 6-
nitro isomer with high selectivity.
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Biological Activity of Structurally Related
Compounds

Direct experimental data on the biological activity of 2-Tert-butyl-4-methyl-6-nitrophenol is
scarce. However, research on structurally similar compounds, such as other nitrated and
alkylated phenols, can provide insights into its potential biological effects. The following table
summarizes the observed activities of some related molecules.

Compound Biological Activity Context
2,6-di-tert-butyl-4-nitrophenol Toxic if swallowed, causes skin  Safety and Hazards
(DBNP) and serious eye irritation. Information|[3]

Exhibits anti-inflammatory,

2,4-di-tert-butylphenol (2,4- anti-cancer, insecticidal, ] ] o
o ] ) Review of Bioactivities[4]
DTBP) antimicrobial, and antifungal
properties.

Used as an antioxidant in

cosmetics, pharmaceuticals,
2,6-di-tert-butyl-4- and food. It has also shown General Use and Phytotoxicity
methylphenol (BHT) phytotoxic activity, inhibiting Study[5]

germination and seedling

growth.

The biological activities of these related compounds suggest that 2-Tert-butyl-4-methyl-6-
nitrophenol could potentially exhibit a range of effects, from toxicity to antioxidant or
antimicrobial properties. However, empirical testing is required to determine its specific
biological profile.

Experimental Protocols and Signaling Pathways

A thorough search of the available literature did not yield specific, detailed experimental
protocols for the synthesis or biological evaluation of 2-Tert-butyl-4-methyl-6-nitrophenol.
Furthermore, no information was found regarding its involvement in any signaling pathways.
Therefore, the creation of diagrams for experimental workflows or signaling pathways as
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requested is not possible at this time. Researchers interested in this compound would need to
develop and validate their own experimental procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

